Cas no 3209-72-1 (Ethyl 5-methylisoxazole-3-carboxylate)
3209-72-1 structure
Product Name:Ethyl 5-methylisoxazole-3-carboxylate
CAS No:3209-72-1
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD00085080
CID:84663
PubChem ID:24885610
Update Time:2025-04-18
Ethyl 5-methylisoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methylisoxazole-3-carboxylate
- 5-methylisoxazole-3-carboxylate ethyl
- ethyl 5-methyl-1,2-oxazole-3-carboxylate
- 5-Methyl-isoxazol-3-carbonsaeure-aethylester
- 5-Methylisoxazole-3-carboxylic acid ethyl ester
- ethyl 5-methyl-3-isoxazole carboxylate
- AMY21973
- OCCIGHIQVMLYBZ-UHFFFAOYSA-N
- J-018631
- SY061617
- ethyl 5-methyl-3-isoxazolecarboxylate
- AS-5027
- Ethyl 5-methylisoxazol-3-carboxylate
- EINECS 221-720-3
- Ethyl 5-methylisoxazole-3-carboxylate, 95%
- AKOS003672832
- Ethyl5-methylisoxazole-3-carboxylate
- NS00029213
- 3209-72-1
- DTXSID60185887
- MFCD00085080
- SCHEMBL434805
- J-521148
- F14097
- A5776
- 5-Methyl-isoxazole-3-carboxylic acid ethyl ester
- STR09384
- FT-0626133
- 7BQ2R2LV8R
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER
- BB 0258841
- BBL008537
- DTXCID00108378
- DB-013154
- STK260844
- ALBB-009837
-
- MDL： MFCD00085080
- Inchi： 1S/C7H9NO3/c1-3-10-7(9)6-4-5(2)11-8-6/h4H,3H2,1-2H3
- InChI Key： OCCIGHIQVMLYBZ-UHFFFAOYSA-N
- SMILES： O(C(C1C=C(C)ON=1)=O)CC
Computed Properties
- Exact Mass: 155.05800
- Monoisotopic Mass: 155.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.139
- Melting Point: 27-31 °C
- Boiling Point: 246 ºC
- Flash Point: Degrees Fahrenheit:228.2°F
Degrees Celsius:109°C - Refractive Index: 1.468
- Water Partition Coefficient: It is insoluble in water.
- PSA: 52.33000
- LogP: 1.15970
- Solubility: Not available
Ethyl 5-methylisoxazole-3-carboxylate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
- Safety Term：S24/25
- Risk Phrases：R36/37/38
Ethyl 5-methylisoxazole-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-methylisoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-RB076-5g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 5g |
￥652.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-RB076-1g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 1g |
￥242.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-RB076-200mg |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 200mg |
￥88.0 | 2022-07-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134920-1g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 1g |
¥191.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134920-25g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 25g |
¥2016.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E134920-5g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 5g |
¥656.90 | 2023-09-03 | |
| Fluorochem | 047316-1g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95% | 1g |
￡26.00 | 2022-03-01 | |
| Chemenu | CM191164-5g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95%+ | 5g |
$91 | 2023-03-07 | |
| Chemenu | CM191164-25g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 95%+ | 25g |
$298 | 2023-03-07 | |
| Apollo Scientific | OR29612-1g |
Ethyl 5-methylisoxazole-3-carboxylate |
3209-72-1 | 98% | 1g |
£15.00 | 2025-02-19 |
Ethyl 5-methylisoxazole-3-carboxylate Related Literature
-
1. Syntheses with isoxazoles. Part II. Rearrangement of isoxazolo[2,3-a]-pyridinium salts into 5,6-dihydro-4H-furo[3,2-b]pyridin-2-onesR. H. Good,Gurnos Jones,J. R. Phipps J. Chem. Soc. Perkin Trans. 1 1972 2441
-
2. A new spiro annelation reaction in the isoxazole series: applications and limitsRodolfo Nesi,Stefano Chimichi,Piero Sarti-Fantoni,Piero Tedeschi,Donatella Giomi J. Chem. Soc. Perkin Trans. 1 1985 1871
3209-72-1 (Ethyl 5-methylisoxazole-3-carboxylate) Related Products
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